molecular formula C14H15BrN2O B8273985 1-(4-bromobutyl)-4-phenyl-1H-imidazole-2-carbaldehyde

1-(4-bromobutyl)-4-phenyl-1H-imidazole-2-carbaldehyde

Cat. No.: B8273985
M. Wt: 307.19 g/mol
InChI Key: RHMKONHFWSDARZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-bromobutyl)-4-phenyl-1H-imidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C14H15BrN2O and its molecular weight is 307.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H15BrN2O

Molecular Weight

307.19 g/mol

IUPAC Name

1-(4-bromobutyl)-4-phenylimidazole-2-carbaldehyde

InChI

InChI=1S/C14H15BrN2O/c15-8-4-5-9-17-10-13(16-14(17)11-18)12-6-2-1-3-7-12/h1-3,6-7,10-11H,4-5,8-9H2

InChI Key

RHMKONHFWSDARZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CN(C(=N2)C=O)CCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-phenyl-1H-imidazole-2-carbaldehyde (1.79 g, 10.4 mmol), potassium carbonate (2.87 g, 20.8 mmol), potassium iodide (2.94 g, 17.7 mmol) and 1,4-dibromobutane (4.49 g, 20.8 mmol) in dry DMF (35 mL) were heated to 50° C. and stirred for 4 hours. The mixture was poured into ice-water (100 mL), and washed with EtOAc (2×80 mL). The combined organic layers were washed with brine (2×100 mL). The organic layer was dried over sodium sulfate, filtered, concentrated and then purified by column chromatography to give 1-(4-bromobutyl)-4-phenyl-1H-imidazole-2-carbaldehyde as a colorless oil (2.1 g). MS (ESI): m/z 308 (M+H)+.
Quantity
1.79 g
Type
reactant
Reaction Step One
Quantity
2.87 g
Type
reactant
Reaction Step One
Quantity
2.94 g
Type
reactant
Reaction Step One
Quantity
4.49 g
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
100 mL
Type
reactant
Reaction Step Two

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